Cas no 2171583-41-6 (3-{(5-bromofuran-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-{(5-bromofuran-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171583-41-6
• MF: C₂₄H₂₁BrN₂O₆
• MW: 513.337345838547
• CID: 6555985
• PubChem ID: 165543832
• Update Time: 2025-07-23

3-{(5-bromofuran-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(5-bromofuran-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1502048
• 3-{[(5-bromofuran-2-yl)methyl]carbamoyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171583-41-6

• Inchi： 1S/C24H21BrN2O6/c25-21-10-9-14(33-21)12-26-23(30)20(11-22(28)29)27-24(31)32-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-10,19-20H,11-13H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： PCEHROUHMGHMGX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CNC(C(CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)O1

Computed Properties

• Exact Mass: 512.05830g/mol
• Monoisotopic Mass: 512.05830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 118Ų

Additional information on 3-{(5-bromofuran-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-{(5-bromofuran-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 2171583-41-6)

3-{(5-bromofuran-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171583-41-6, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including a 5-bromofuran-2-yl moiety and a (9H-fluoren-9-yl)methoxycarbonyl group. These components contribute to the compound's unique chemical properties and biological interactions, which are being explored for their potential in modulating various biological pathways.

In recent years, there has been a growing interest in the development of novel compounds that can interact with biological targets in novel ways. The presence of both carbamoyl and methoxycarbonyl groups in the molecule suggests that it may have the ability to engage with enzymes and receptors in a manner that could lead to therapeutic effects. This has prompted researchers to investigate its potential as a lead compound for drug discovery.

One of the most compelling aspects of this compound is its structural diversity, which allows for a wide range of modifications and derivations. These modifications can be tailored to optimize specific biological activities, making it a versatile tool for medicinal chemists. The combination of the 5-bromofuran-2-yl and (9H-fluoren-9-yl)methoxycarbonyl groups provides a unique scaffold that can be further functionalized to enhance its pharmacological properties.

Recent studies have begun to explore the biological activity of this compound, particularly in the context of its potential as an inhibitor or modulator of key enzymes involved in disease pathways. For instance, preliminary research suggests that it may interact with enzymes such as kinases or proteases, which are often implicated in conditions like cancer and inflammation. The ability to modulate these enzymes could lead to the development of new treatments that address these complex diseases.

The synthesis of this compound represents a significant achievement in organic chemistry, showcasing the ability to construct complex molecules with precise functionalization. The use of advanced synthetic techniques has allowed researchers to incorporate multiple functional groups into a single molecular framework, resulting in a compound with high potential for biological activity.

In addition to its potential therapeutic applications, this compound also serves as an important tool for academic research. Its unique structure provides insights into how different functional groups can be combined to create molecules with specific biological properties. This knowledge can be applied to the development of other novel compounds, further advancing the field of medicinal chemistry.

The investigation into the pharmacological properties of 3-{(5-bromofuran-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is ongoing, with researchers exploring various aspects of its interaction with biological systems. Initial studies have focused on its potential as an inhibitor of key enzymes, but further research is needed to fully understand its mechanism of action and therapeutic potential.

The compound's structural complexity also presents challenges in terms of drug delivery and formulation. However, advances in pharmaceutical technology are making it increasingly feasible to develop effective delivery systems for complex molecules like this one. By optimizing delivery methods, researchers can enhance the bioavailability and efficacy of the compound, making it more suitable for clinical applications.

In conclusion, 3-{(5-bromofuran-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171583-41-6) is a promising compound with significant potential in pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for further investigation as a lead compound for drug discovery. As research continues, we can expect to see more insights into its biological activity and therapeutic applications.